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Compound of Interest

Compound Name: 1-(3-Fluoropyridin-2-yl)ethanol

Cat. No.: B1338792 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction

1-(3-Fluoropyridin-2-yl)ethanol is a fluorinated pyridine derivative of significant interest in

medicinal chemistry and drug discovery. The incorporation of a fluorine atom into the pyridine

ring can modulate the physicochemical properties of the molecule, such as its lipophilicity,

metabolic stability, and binding affinity to biological targets.[1][2][3][4] The ethanol substituent

provides a handle for further chemical modifications, making it a valuable building block for the

synthesis of more complex molecules. This technical guide provides an in-depth overview of its

synthesis, characterization, and potential biological significance. While a specific CAS number

for the racemic 1-(3-Fluoropyridin-2-yl)ethanol is not readily available in public databases, its

existence is inferred from the availability of its synthetic precursors and analogous compounds.

Physicochemical Properties
Quantitative data for 1-(3-Fluoropyridin-2-yl)ethanol is not extensively reported. The following

table includes predicted properties and experimental data for analogous compounds to provide

an estimation.
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Property
Value
(Predicted/Analogous
Data)

Reference/Notes

Molecular Formula C₇H₈FNO -

Molecular Weight 141.15 g/mol -

Boiling Point Not available -

Melting Point Not available -

Density Not available -

LogP
2.33740 (for 1-Phenyl-1-

(pyridin-2-yl)ethanol)
[5]

Solubility

Slightly soluble in Chloroform

and Methanol (for 1-Phenyl-1-

(pyridin-2-yl)ethanol)

[5]

Synthesis
Two primary synthetic routes are proposed for the preparation of 1-(3-Fluoropyridin-2-
yl)ethanol.

Method 1: Grignard Reaction with 3-Fluoro-2-formylpyridine

This method involves the nucleophilic addition of a methyl group to the aldehyde functionality of

3-fluoro-2-formylpyridine using a Grignard reagent.

3-Fluoro-2-formylpyridine 1-(3-Fluoropyridin-2-yl)ethanol

1. CH3MgBr, THF
2. H2O workup

1-(3-Fluoropyridin-2-yl)ethanone 1-(3-Fluoropyridin-2-yl)ethanol
NaBH4, Methanol
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Dissolve 3-fluoro-2-formylpyridine in anhydrous THF

Cool to 0°C

Add Methylmagnesium Bromide dropwise

Stir at room temperature

Quench with saturated NH4Cl solution

Extract with Ethyl Acetate

Dry and concentrate organic phase

Purify by column chromatography
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Dissolve 1-(3-fluoropyridin-2-yl)ethanone in Methanol

Cool to 0°C

Add Sodium Borohydride portion-wise

Stir at room temperature

Quench with water

Concentrate to remove Methanol

Extract with Ethyl Acetate

Dry, concentrate, and purify
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Properties Enhanced by Fluorination

Metabolic Stability

Drug Candidate

Improved Pharmacokinetics

Binding Affinity

Increased Potency

Lipophilicity

Enhanced Permeability

1-(3-Fluoropyridin-2-yl)ethanol

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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